N-[1,4-dioxo-3-(1-pyrrolidinyl)-1,4-dihydro-2-naphthalenyl]-N-(4-isopropyl-3-methylphenyl)acetamide

• IUPAC Name: N-(1,4-dioxo-3-pyrrolidin-1-ylnaphthalen-2-yl)-N-(3-methyl-4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C26H28N2O3/c1-16(2)20-12-11-19(15-17(20)3)28(18(4)29)24-23(27-13-7-8-14-27)25(30)21-9-5-6-10-22(21)26(24)31/h5-6,9-12,15-16H,7-8,13-14H2,1-4H3
• InChI Key: ONFBQDRRMJEMPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N(C2=C(C(=O)C3=CC=CC=C3C2=O)N4CCCC4)C(=O)C)C(C)C
• Molecular Formula: C26H28N2O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 866153-72-2

Description

“N-[1,4-dioxo-3-(1-pyrrolidinyl)-1,4-dihydro-2-naphthalenyl]-N-(4-isopropyl-3-methylphenyl)acetamide” is a chemical compound with the molecular formula C26H28N2O3 and a molecular weight of 416.51212 .

Scientific Research Applications

Molecular Structure and Interaction Studies

One study focuses on the molecular structure, Hirshfeld surface analysis, and DFT (Density Functional Theory) calculation of a compound with a structure related to N-[1,4-dioxo-3-(1-pyrrolidinyl)-1,4-dihydro-2-naphthalenyl]-N-(4-isopropyl-3-methylphenyl)acetamide. The research explored how hydrogen bonding, stacking, and halogen bonding contribute to the stabilization of the molecular structure, providing insights into the noncovalent interactions that could be fundamental in designing new molecules with specific properties for pharmaceutical applications or material science (Gouda et al., 2022).

Catalysis and Synthetic Chemistry

Another relevant study involved the synthesis and application of magnetite nanoparticles (Fe3O4) as catalysts for the one-pot synthesis of complex organic compounds, demonstrating the potential of using innovative catalytic systems for the efficient synthesis of molecules with structures similar to this compound. This research highlights the compound's relevance in synthetic chemistry, particularly in the development of new methods for constructing complex molecules (Mokhtary & Torabi, 2017).

Antioxidant and Free Radical Scavenging Activity

Research on derivatives of similar structures has shown significant antioxidant and free radical scavenging activities. These properties are crucial in the development of new therapeutic agents aimed at combating oxidative stress-related diseases. The study utilized DFT-based computational methods to investigate the antioxidant mechanisms, indicating the compound's potential application in pharmaceutical research (Boudebbous et al., 2021).

Drug Metabolism and Hepatotoxicity

The metabolic phenotyping of acetaminophen, a compound with similarities in hepatic metabolism to the target compound, underscores the importance of understanding the metabolic pathways and potential hepatotoxicity of new drugs. This research provides insights into the metabolic profiling approach for studying drug metabolism and hepatotoxicity, which could be applicable to the compound (Coen, 2015).